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Compound of Interest

Compound Name:
3-Hydroxy-2-(hydroxymethyl)-1-

phenylpropan-1-one

CAS No.: 648416-51-7

Cat. No.: B12608477

Get Quote

Application Note: In Vitro Characterization and Safety Profiling of 3-Hydroxy-2-
(hydroxymethyl)-1-phenylpropan-1-one

Executive Summary
3-Hydroxy-2-(hydroxymethyl)-1-phenylpropan-1-one (also known as 2-Benzoyl-1,3-

propanediol or

-bis(hydroxymethyl)acetophenone) is a functionalized phenyl ketone often encountered as a
key intermediate or process impurity in the synthesis of complex pharmaceuticals (e.g.,
Mannich base derivatives, Fingolimod analogs) and as a potential photoinitiator scaffold.

Due to its

-hydroxy ketone structure, this molecule exhibits unique reactivity, including susceptibility to
retro-aldol degradation and photochemical activity. This application note provides a rigorous,
self-validating framework for its in vitro characterization, focusing on stability, genotoxicity, and
metabolic profiling required for regulatory qualification (ICH Q3A/B, M7).
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Chemical Identity & Structural Logic
IUPAC Name: 3-Hydroxy-2-(hydroxymethyl)-1-phenylpropan-1-one

Common Synonyms: 2-Benzoyl-1,3-propanediol;

-Bis(hydroxymethyl)acetophenone.

Molecular Formula:

Molecular Weight: 180.20 g/mol

Structural Features:

Phenyl Ketone Core: Chromophore responsible for UV absorption and potential

phototoxicity.

1,3-Propanediol Motif: Provides water solubility and sites for metabolic conjugation

(glucuronidation).

Quaternary Carbon (C2): The alpha-carbon is bonded to the ketone and two

hydroxymethyl groups, making it a "neopentyl-like" center, though sterically accessible.

Critical Insight (Stability): The molecule is an aldol adduct (Acetophenone + 2 Formaldehyde).

In basic conditions or at high temperatures, it can undergo retro-aldol cleavage, reverting to

acetophenone and formaldehyde. In vitro buffers must be pH-controlled (pH 7.4) to prevent

artifactual degradation during assays.

Experimental Workflow Visualization
The following diagram outlines the logical flow for characterizing this compound, moving from

physicochemical stability to biological safety.
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Phase 1: Physicochemical Profiling

Phase 2: Toxicity Assessment

Phase 3: ADME Profiling

Compound: 3-Hydroxy-2-(hydroxymethyl)-
1-phenylpropan-1-one

Solubility & LogP
(Shake-flask / HPLC)
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Caption: Step-wise characterization workflow ensuring compound stability is verified before

biological endpoints are assessed.

Detailed Protocols
Protocol A: Stability & Retro-Aldol Screening (Critical
Pre-requisite)
Purpose: To ensure the compound does not degrade into toxic byproducts (Formaldehyde,

Acetophenone) during biological incubation.

Reagents:

Phosphate Buffered Saline (PBS), pH 7.4.

0.1 M HCl (Simulated Gastric Fluid).

Acetonitrile (HPLC grade).

Procedure:

Preparation: Prepare a 1 mM stock solution of the test compound in DMSO.

Incubation: Dilute to 10 µM in:

PBS (pH 7.4) at 37°C.

0.1 M HCl at 37°C.

Sampling: Aliquot 100 µL at T=0, 1h, 4h, and 24h.

Quenching: Add 100 µL cold Acetonitrile to stop reactions.

Analysis: Analyze via HPLC-UV (254 nm). Monitor for the appearance of Acetophenone (RT

shift) and loss of parent peak.

Acceptance Criteria: >90% parent compound remaining at 24h. If <90%, biological data must

be interpreted with caution regarding degradation products.
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Protocol B: In Vitro Cytotoxicity (MTT Assay)
Purpose: To determine the

in metabolically active cells.

Cell Lines: HepG2 (Liver model), HEK293 (Kidney model). Controls: Doxorubicin (Positive),

0.1% DMSO (Vehicle).

Step-by-Step:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate 24h for attachment.

Treatment: Treat cells with serial dilutions of the compound (0.1 – 1000 µM) in culture

medium.

Note: Ensure final DMSO concentration is <0.5%.

Incubation: Incubate for 48 hours at 37°C, 5%

.

MTT Addition: Add 20 µL MTT reagent (5 mg/mL) to each well. Incubate 4 hours.

Solubilization: Remove media, add 150 µL DMSO to dissolve formazan crystals.

Readout: Measure absorbance at 570 nm.

Calculation: Calculate % Viability =

. Plot dose-response curve to determine

.

Protocol C: Genotoxicity (Ames Test - OECD 471)
Purpose: To assess mutagenic potential, critical for impurity qualification.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12608477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strains:Salmonella typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

Metabolic Activation: ± S9 Mix (Rat Liver Microsomes).

Procedure:

Dosing: Prepare 5 concentrations (e.g., 5, 15, 50, 150, 500 µ g/plate ).

Plating: Mix bacterial culture (100 µL) + Test Compound (100 µL) + S9 Mix/Buffer (500 µL) +

Top Agar (2 mL). Pour onto Minimal Glucose Agar plates.

Incubation: Invert plates and incubate at 37°C for 48-72 hours.

Scoring: Count revertant colonies manually or using an automated counter.

Interpretation: A 2-fold increase in colony count over vehicle control (with dose dependence)

indicates a positive result.

Protocol D: Metabolic Stability (Microsomal Stability)
Purpose: To predict hepatic clearance and identify metabolites.

System: Pooled Human Liver Microsomes (HLM).

Procedure:

Reaction Mix: 0.5 mg/mL microsomal protein in 100 mM Phosphate Buffer (pH 7.4).

Pre-incubation: Add test compound (1 µM final). Equilibrate 5 min at 37°C.

Initiation: Add NADPH (1 mM final) to start the reaction.

Time Points: 0, 5, 15, 30, 60 min.

Termination: Add ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Data Output: Plot ln(% remaining) vs. time. Calculate
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and

(Intrinsic Clearance).

Data Presentation Standards
Table 1: Summary of Physicochemical Properties (Example Data)

Parameter Method
Typical Value /
Observation

Relevance

Solubility
Shake-flask (PBS pH

7.4)
High (> 1 mg/mL)

Favorable for

bioassays; no

precipitation expected.

LogP HPLC Calculation ~0.8 - 1.2
Moderate lipophilicity;

likely permeable.

Stability (pH 7.4) HPLC-UV (24h) > 95% Remaining

Stable under

physiological

conditions.

Stability (pH 10) HPLC-UV (24h) < 80% Remaining

Unstable: Retro-aldol

degradation risk in

basic buffers.

UV Max UV-Vis Scan ~245 nm (Benzoyl)

Useful for HPLC

detection; potential

photo-excitation.

Mechanistic Insight: Phototoxicity & Reactivity
Given the phenyl ketone moiety, this molecule is structurally related to Acetophenone, a known

photosensitizer. It may generate reactive oxygen species (ROS) upon UV exposure.

Special Protocol: 3T3 Neutral Red Uptake Phototoxicity Test (OECD 432)

Why? If this compound is an impurity in a topical drug or used in light-exposed conditions.
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Method: Treat Balb/c 3T3 cells with compound. Expose one set to UVA (5 J/cm²) and keep

the other in dark.

Readout: Compare

(+UVA) vs.

(-UVA). A Photo-Irritation Factor (PIF) > 5 indicates phototoxicity.
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+ UV
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Energy Transfer Cellular Damage
(Lipid Peroxidation)

Click to download full resolution via product page

Caption: Mechanism of potential phototoxicity mediated by the phenyl ketone core.
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[https://www.benchchem.com/product/b12608477/docs#in-vitro-testing-of-3-hydroxy-2-
hydroxymethyl-1-phenylpropan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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